Cas no 1358636-99-3 (2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide
• CAS No: 1358636-99-3
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5344967
• Update Time: 2025-06-30

2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-(3-(methylthio)phenyl)acetamide
• 2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)-N-(3-methylsulfanylphenyl)acetamide
• 2-(1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-[3-(methylthio)phenyl]acetamide
• 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide

• Inchi： 1S/C19H17N5O2S/c1-12-21-22-18-19(26)23(15-8-3-4-9-16(15)24(12)18)11-17(25)20-13-6-5-7-14(10-13)27-2/h3-10H,11H2,1-2H3,(H,20,25)
• InChI Key： JQZPOBMHKUHSBJ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(CN1C(C2=NN=C(C)N2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 379.11
• Monoisotopic Mass: 379.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide

Research Brief on 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide (CAS: 1358636-99-3)

Recent studies have highlighted the potential of 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide (CAS: 1358636-99-3) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazoloquinoxaline scaffold, has garnered attention for its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following brief synthesizes the latest research findings on this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.

The synthesis and structural characterization of 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide have been detailed in recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's molecular structure. The presence of the triazoloquinoxaline core and the methylsulfanylphenyl moiety is believed to contribute to its bioactivity, particularly in targeting specific enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against a range of kinases, including those implicated in cancer progression. For instance, preliminary data suggest that it effectively suppresses the activity of protein kinase B (Akt) and mitogen-activated protein kinases (MAPKs), which are critical in cell survival and proliferation. These findings position the compound as a potential lead for the development of novel anticancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity profile.

Pharmacokinetic evaluations of 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide have revealed favorable absorption and distribution properties in animal models. The compound demonstrates moderate plasma protein binding and acceptable bioavailability, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects need to be addressed through structural optimization and formulation strategies.

Recent collaborative efforts between academic and industrial researchers have focused on exploring the therapeutic potential of this compound beyond oncology. Preliminary evidence suggests its applicability in neurodegenerative diseases, where it may modulate neuroinflammatory pathways. Additionally, its role in infectious diseases, particularly as an antimicrobial agent, is under investigation. These diverse applications underscore the versatility of the triazoloquinoxaline scaffold in drug discovery.

In conclusion, 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-[3-(methylsulfanyl)phenyl]acetamide represents a promising chemical entity with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and advance it through the drug development pipeline. Future studies should focus on in vivo efficacy, toxicity assessments, and the identification of biomarkers to guide clinical translation. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.